90-68-6

Phenol, 2,6-bis[[3-(1,1-dimethylethyl)-2-hydroxy-5-methylphenyl]methyl]-4-methyl-

In Stock

• CAS RN:
• 90-68-6

• Formula:
• C31H40O3

• InChI:
• InChI=1S/C31H40O3/c1-18-10-21(16-23-12-19(2)14-25(28(23)33)30(4,5)6)27(32)22(11-18)17-24-13-20(3)15-26(29(24)34)31(7,8)9/h10-15,32-34H,16-17H2,1-9H3

• InChIKey:
• LKALLEFLBKHPTQ-UHFFFAOYSA-N

• Phenol, 2,6-bis[[3-(1,1-dimethylethyl)-2-hydroxy-5-methylphenyl]methyl]-4-methyl-, also known as Phenol, 2,6-bis[[3-(1,1-dimethylethyl)-2-hydroxy-5-methylphenyl]methyl]-4-methyl-, is a useful research compound. Its molecular formula is C31H40O3 and its molecular weight is 460.6 g/mol. The purity is usually 95%.

2-(Thiophen-2-yl)quinazoline-4-thiol

In Stock

• CAS RN:
• 18590-68-6

• Formula:
• C12H8N2S2

• InChI:
• InChI=1S/C12H8N2S2/c15-12-8-4-1-2-5-9(8)13-11(14-12)10-6-3-7-16-10/h1-7H,(H,13,14,15)

• InChIKey:
• KTXUBQWPDGKIIM-UHFFFAOYSA-N

• 2-(Thiophen-2-yl)quinazoline-4-thiol is a useful research compound. Its molecular formula is C12H8N2S2 and its molecular weight is 244.33. The purity is usually 95%.

4-amino-5-benzoylisoxazole-3-carbonitrile

In Stock

• CAS RN:
• 76390-68-6

• Formula:
• C11H7N3O2

• InChI:
• InChI=1S/C11H7N3O2/c12-6-8-9(13)11(16-14-8)10(15)7-4-2-1-3-5-7/h1-5H,13H2

• InChIKey:
• GKHVYZGKFJOVHL-UHFFFAOYSA-N

• 4-amino-5-benzoylisoxazole-3-carbonitrile is a useful research compound. Its molecular formula is C11H7N3O2 and its molecular weight is 213.19 g/mol. The purity is usually 95%.

2-Methyl-2-phenyl-cyclopentanone

Usually In Stock

• CAS RN:
• 50390-68-6

• Formula:
• C12H14O

• InChI:
• InChI=1S/C12H14O/c1-12(9-5-8-11(12)13)10-6-3-2-4-7-10/h2-4,6-7H,5,8-9H2,1H3

• InChIKey:
• TYRYXIDSYINSHM-UHFFFAOYSA-N

• 2-Methyl-2-phenyl-cyclopentanone is a useful research compound. Its molecular formula is C12H14O and its molecular weight is 174.24 g/mol. The purity is usually 95%.

7-allyl-8-(benzylthio)-3-methyl-1H-purine-2,6(3H,7H)-dione

In Stock

• CAS RN:
• 330990-68-6

• Formula:
• C16H16N4O2S

• InChI:
• InChI=1S/C16H16N4O2S/c1-3-9-20-12-13(19(2)15(22)18-14(12)21)17-16(20)23-10-11-7-5-4-6-8-11/h3-8H,1,9-10H2,2H3,(H,18,21,22)

• InChIKey:
• JVDFMDMDVXFQIR-UHFFFAOYSA-N

• 7-allyl-8-(benzylthio)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C16H16N4O2S and its molecular weight is 328.39. The purity is usually 95%.

3-(Quinolin-6-yl)prop-2-enoic acid

In Stock

• CAS RN:
• 754190-68-6

• Formula:
• C12H9NO2

• InChI:
• InChI=1S/C12H9NO2/c14-12(15)6-4-9-3-5-11-10(8-9)2-1-7-13-11/h1-8H,(H,14,15)/b6-4+

• InChIKey:
• OYENPJNMULTOEZ-GQCTYLIASA-N

• 3-(Quinolin-6-yl)prop-2-enoic acid is a useful research compound. Its molecular formula is C12H9NO2 and its molecular weight is 199.209. The purity is usually 95%.

Cyclobutyl 2,4-dimethylphenyl ketone

In Stock

• CAS RN:
• 898790-68-6

• Formula:
• C13H16O

• InChI:
• InChI=1S/C13H16O/c1-9-6-7-12(10(2)8-9)13(14)11-4-3-5-11/h6-8,11H,3-5H2,1-2H3

• InChIKey:
• JZCNVUQXOTVPQU-UHFFFAOYSA-N

• Cyclobutyl 2,4-dimethylphenyl ketone is a useful research compound. Its molecular formula is C13H16O and its molecular weight is 188.26 g/mol. The purity is usually 95%.

N-(5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl)-3-methoxy-2-naphthamide

In Stock

• CAS RN:
• 330190-68-6

• Formula:
• C20H14ClN3O2S

• InChI:
• InChI=1S/C20H14ClN3O2S/c1-26-17-11-14-5-3-2-4-13(14)10-16(17)18(25)22-20-24-23-19(27-20)12-6-8-15(21)9-7-12/h2-11H,1H3,(H,22,24,25)

• InChIKey:
• WOQDCXVNGHFZOT-UHFFFAOYSA-N

• N-(5-(4-chlorophenyl)-1,3,4-thiadiazol-2-yl)-3-methoxy-2-naphthamide is a useful research compound. Its molecular formula is C20H14ClN3O2S and its molecular weight is 395.86. The purity is usually 95%.

2-[3-(4-chlorophenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]-N-(2-methoxyethyl)acetamide

In Stock

• CAS RN:
• 872590-68-6

• Formula:
• C15H15ClN6O3

• InChI:
• InChI=1S/C15H15ClN6O3/c1-25-7-6-17-12(23)8-21-9-18-14-13(15(21)24)19-20-22(14)11-4-2-10(16)3-5-11/h2-5,9H,6-8H2,1H3,(H,17,23)

• InChIKey:
• PCUAHFJIJFGAHA-UHFFFAOYSA-N

• 2-[3-(4-chlorophenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]-N-(2-methoxyethyl)acetamide is a useful research compound. Its molecular formula is C15H15ClN6O3 and its molecular weight is 362.77. The purity is usually 95%.

4-(3-bromobenzyl)-2-(o-tolyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide

In Stock

• CAS RN:
• 893790-68-6

• Formula:
• C21H17BrN2O3S

• InChI:
• InChI=1S/C21H17BrN2O3S/c1-15-7-2-3-10-18(15)24-21(25)23(14-16-8-6-9-17(22)13-16)19-11-4-5-12-20(19)28(24,26)27/h2-13H,14H2,1H3

• InChIKey:
• AOYOEPFNSNVMKU-UHFFFAOYSA-N

• 4-(3-bromobenzyl)-2-(o-tolyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C21H17BrN2O3S and its molecular weight is 457.34. The purity is usually 95%.

2-Oxa-6-azaspiro[3.4]octane

In Stock

• CAS RN:
• 220290-68-6

• Formula:
• C6H11NO

• InChI:
• InChI=1S/C6H11NO/c1-2-7-3-6(1)4-8-5-6/h7H,1-5H2

• InChIKey:
• ZHAIMJRKJKQNQI-UHFFFAOYSA-N

• 2-Oxa-6-azaspiro[3.4]octane is a useful research compound. Its molecular formula is C6H11NO and its molecular weight is 113.16 g/mol. The purity is usually 95%.

N-(4-ethylphenyl)-1-oxo-1H-isothiochromene-3-carboxamide

In Stock

• CAS RN:
• 932990-68-6

• Formula:
• C18H15NO2S

• InChI:
• InChI=1S/C18H15NO2S/c1-2-12-7-9-14(10-8-12)19-17(20)16-11-13-5-3-4-6-15(13)18(21)22-16/h3-11H,2H2,1H3,(H,19,20)

• InChIKey:
• CULBOMPQIDKMJU-UHFFFAOYSA-N

• N-(4-ethylphenyl)-1-oxo-1H-isothiochromene-3-carboxamide is a useful research compound. Its molecular formula is C18H15NO2S and its molecular weight is 309.38. The purity is usually 95%.

2-Ethyl-4-methylbenzenesulfonamide

• CAS RN:
• 199590-68-6

• Formula:
• C9H13NO2S

• InChI:
• InChI=1S/C9H13NO2S/c1-3-8-6-7(2)4-5-9(8)13(10,11)12/h4-6H,3H2,1-2H3,(H2,10,11,12)

• InChIKey:
• IOJBGZHUBWDBNR-UHFFFAOYSA-N

• 2-Ethyl-4-methylbenzenesulfonamide, also known as 2-Ethyl-4-methylbenzenesulfonamide, is a useful research compound. Its molecular formula is C9H13NO2S and its molecular weight is 199.27 g/mol. The purity is usually 95%.

3-({[3-(3,5-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethoxyphenyl)pyridazine

In Stock

• CAS RN:
• 1111290-68-6

• Formula:
• C23H22N4O4S

• InChI:
• InChI=1S/C23H22N4O4S/c1-4-30-17-7-5-15(6-8-17)20-9-10-22(26-25-20)32-14-21-24-23(27-31-21)16-11-18(28-2)13-19(12-16)29-3/h5-13H,4,14H2,1-3H3

• InChIKey:
• XFDXVHTXLFLUHW-UHFFFAOYSA-N

• 3-({[3-(3,5-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethoxyphenyl)pyridazine is a useful research compound. Its molecular formula is C23H22N4O4S and its molecular weight is 450.51. The purity is usually 95%.

N1-((1-((4-fluorophenyl)carbamoyl)piperidin-4-yl)methyl)-N2-(4-methoxybenzyl)oxalamide

In Stock

• CAS RN:
• 1234890-68-6

• Formula:
• C23H27FN4O4

• InChI:
• InChI=1S/C23H27FN4O4/c1-32-20-8-2-16(3-9-20)14-25-21(29)22(30)26-15-17-10-12-28(13-11-17)23(31)27-19-6-4-18(24)5-7-19/h2-9,17H,10-15H2,1H3,(H,25,29)(H,26,30)(H,27,31)

• InChIKey:
• HEXIEVWZKXBRAQ-UHFFFAOYSA-N

• N1-((1-((4-fluorophenyl)carbamoyl)piperidin-4-yl)methyl)-N2-(4-methoxybenzyl)oxalamide is a useful research compound. Its molecular formula is C23H27FN4O4 and its molecular weight is 442.491. The purity is usually 95%.

3,4-dimethoxy-N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)benzenesulfonamide

In Stock

• CAS RN:
• 1797090-68-6

• Formula:
• C20H29NO5S

• InChI:
• InChI=1S/C20H29NO5S/c1-24-18-5-4-17(11-19(18)25-2)27(22,23)21-12-20(26-3)15-7-13-6-14(9-15)10-16(20)8-13/h4-5,11,13-16,21H,6-10,12H2,1-3H3

• InChIKey:
• RYHRLMUBOTVJLT-UHFFFAOYSA-N

• 3,4-dimethoxy-N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H29NO5S and its molecular weight is 395.51. The purity is usually 95%.

3-[(2-Methylpropan-2-yl)oxycarbonylamino]thieno[3,2-b]pyridine-2-carboxylic acid

Usually In Stock

• CAS RN:
• 2248290-68-6

• Formula:
• C13H14N2O4S

• InChI:
• InChI=1S/C13H14N2O4S/c1-13(2,3)19-12(18)15-9-8-7(5-4-6-14-8)20-10(9)11(16)17/h4-6H,1-3H3,(H,15,18)(H,16,17)

• InChIKey:
• CTCFFWPNIUSLOU-UHFFFAOYSA-N

• 3-[(2-Methylpropan-2-yl)oxycarbonylamino]thieno[3,2-b]pyridine-2-carboxylic acid is a useful research compound. Its molecular formula is C13H14N2O4S and its molecular weight is 294.33. The purity is usually 95%.